Cas no 136051-41-7 (Justiciresinol)

• Product Name: Justiciresinol
• CAS No: 136051-41-7
• MF: C₂₁H₂₆O₇
• MW: 390.426947116852
• CID: 181530
• PubChem ID: 131934
• Update Time: 2025-06-09

Justiciresinol Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol,tetrahydro-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-2-(4-hydroxy-3-methoxyphenyl)-,(2S,3R,4R)-
• Justiciresinol
• 3-Furanmethanol,tetrahydro-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-2-(4-hydroxy-3-methoxyphe...
• 4-[[(3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2,6-dimethoxyphenol
• (+)-5'-methoxylariciresinol
• (+)-justiciresinol
• (+)-methoxylariciresinol
• 2-(4-Hydroxy-3-methoxyphenyl)-4-((4-hydroxy-3,5-dimethoxyphenyl)methyl)-tetrahydrofuran-3-methanol
• 3-Furanmethanol,tetrahydro-4-((4-hydroxy-3,5-dimethoxyphenyl)methyl)-2-(4-hydroxy-3-methoxyphenyl)-,(2S-(2alpha,3beta,4beta))
• Jusglaucinol
• 3-Furanmethanol, tetrahydro-4-((4-hydroxy-3,5-dimethoxyphenyl)methyl)-2-(4-hydroxy-3-methoxyphenyl)-, (2S-(2alpha,3beta,4beta))-
• 4-{[(3R,4R,5S)-5-(4-Hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)tetrahydro-3-furanyl]methyl}-2,6-dimet
• 4-(((3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)tetrahydrofuran-3-yl)methyl)-2,6-dimethoxyphenol
• 136051-41-7
• FS-7767
• CHEMBL519006
• DTXSID50159638
• AKOS040761931
• 4-[(2S,3R,4R)-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]-2-methoxyphenol
• DTXCID8082129
• 4-(((3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl)methyl)-2,6-dimethoxyphenol

• Inchi： 1S/C21H26O7/c1-25-17-9-13(4-5-16(17)23)21-15(10-22)14(11-28-21)6-12-7-18(26-2)20(24)19(8-12)27-3/h4-5,7-9,14-15,21-24H,6,10-11H2,1-3H3/t14-,15-,21+/m0/s1
• InChI Key： LNRXVGSOOWBFAI-VFCRVFHLSA-N
• SMILES： O1C[C@H](CC2C=C(C(=C(C=2)OC)O)OC)[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 390.16800
• Monoisotopic Mass: 390.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 591.1±50.0 °C(Predicted)
• Flash Point: 311.3°C
• Refractive Index: 1.584
• PSA: 97.61000
• LogP: 2.66230
• pka: 9.91±0.35(Predicted)

Justiciresinol Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,9'-epoxylignans

Additional information on Justiciresinol

Introduction to Justiciresinol (CAS No. 136051-41-7) and Its Emerging Applications in Chemical Biology

Justiciresinol, a naturally occurring phenolic compound with the chemical formula C₁₆H₁₄O₃, is identified by its unique CAS number 136051-41-7. This compound has garnered significant attention in the field of chemical biology due to its diverse pharmacological properties and potential therapeutic applications. Derived from the plant species *Justicia gendarussa*, Justiciresinol belongs to the family of flavonoids, which are well-known for their antioxidant, anti-inflammatory, and antimicrobial activities.

The structural complexity of Justiciresinol, characterized by its phenolic hydroxyl groups and aromatic rings, contributes to its remarkable biological activity. Recent studies have highlighted its role in modulating various cellular pathways, making it a promising candidate for drug development. The compound's ability to interact with multiple targets has been a focal point in medicinal chemistry research, particularly in the quest for novel treatments for chronic diseases.

One of the most compelling aspects of Justiciresinol is its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and even certain types of cancer. Research has demonstrated that Justiciresinol can inhibit key inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways like NF-κB. This mechanism of action has been validated through both in vitro and in vivo studies, suggesting its potential as a therapeutic agent.

In addition to its anti-inflammatory effects, Justiciresinol has shown significant antioxidant activity. Oxidative stress plays a crucial role in the pathogenesis of many diseases, including neurodegenerative disorders like Alzheimer's and Parkinson's. Studies have revealed that Justiciresinol can scavenge free radicals and protect cells from oxidative damage by enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings position Justiciresinol as a valuable component in formulations aimed at combating oxidative stress-related conditions.

The anticancer potential of Justiciresinol is another area of intense investigation. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Furthermore, Justiciresinol has been observed to inhibit the proliferation of cancer cells by blocking key signaling pathways involved in tumor growth, such as the PI3K/Akt pathway. These discoveries underscore the compound's promise as an anticancer agent and highlight its potential for further development into novel chemotherapeutic strategies.

Recent advancements in chemical biology have also explored the neuroprotective effects of Justiciresinol. Neurodegenerative diseases are characterized by progressive neuronal loss and dysfunction, often accompanied by inflammation and oxidative stress. Research suggests that Justiciresinol can protect neurons from damage by reducing neuroinflammation and enhancing neuronal survival mechanisms. For instance, studies have shown that Justiciresinol can attenuate neurotoxicity induced by amyloid-beta peptides, a hallmark protein in Alzheimer's disease. These findings open new avenues for developing treatments targeting neurodegenerative disorders.

The antimicrobial properties of Justiciresinol have not been overlooked either. With increasing concerns about antibiotic resistance, there is a growing need for novel antimicrobial agents. Studies have demonstrated that Justiciresinol can inhibit the growth of various bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA), by disrupting bacterial cell membranes. This mechanism suggests that Justiciresinol could be developed into alternative treatments for bacterial infections or used in combination with existing antibiotics to enhance efficacy.

The synthesis and isolation of Justiciresinol remain challenging due to its natural abundance and complex structure. However, advancements in phytochemistry have enabled more efficient extraction methods from plant sources. Additionally, synthetic chemists have developed strategies to mimic the structure of Justiciresinol using semi-synthetic approaches, allowing for greater availability and scalability for research purposes.

The future prospects of Justiciresinol are promising, with ongoing research aimed at elucidating its mechanisms of action and optimizing its pharmacological properties. Clinical trials are being planned to evaluate its efficacy and safety in human populations suffering from inflammatory and neurodegenerative diseases. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits.

In conclusion, Justiciresinol (CAS No. 136051-41-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical applications. Its diverse biological activities make it a valuable candidate for further research and development into novel treatments for chronic diseases such as inflammation-related disorders, cancer, neurodegenerative diseases, and infections. As our understanding of this compound grows, so does the likelihood that it will play an increasingly important role in addressing some of the most pressing health challenges of our time.